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Compound of Interest

Compound Name: Muscone

Cat. No.: B3030776 Get Quote

The proper disposal of Muscone, a synthetic musk compound used in fragrances and

research, is crucial for maintaining laboratory safety and environmental protection. While not

classified as hazardous under the OSHA Hazard Communication Standard, Muscone presents

potential health and environmental risks that necessitate careful handling and disposal.[1][2]

This guide provides detailed procedures for the safe disposal of Muscone, tailored for

researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a lab coat.[1][3] Work in a well-ventilated area to avoid inhalation of any

fumes.[3] In case of a spill, absorb the liquid with an inert material and collect it for disposal as

hazardous waste.

II. Muscone Waste Characterization and Segregation
All laboratory personnel should treat waste chemicals, including Muscone, as hazardous

unless confirmed otherwise by a designated safety officer. Do not mix Muscone waste with

other chemical waste streams to prevent unintended reactions. Specifically, keep Muscone
waste separate from strong oxidizing agents, as they are incompatible.

Key Disposal Principles:
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Do Not Drain Dispose: Muscone is very toxic to aquatic life with long-lasting effects.

Therefore, it should not be released into the environment, which includes disposal down the

sink.

No Evaporation: Never evaporate chemicals as a method of disposal.

Labeling: All containers with Muscone waste must be clearly labeled as "Hazardous Waste"

and include the chemical name "Muscone."

III. Step-by-Step Disposal Procedure
Waste Collection:

Collect all Muscone waste, including unused product and contaminated materials, in a

designated, compatible, and leak-proof container.

The container should be kept securely closed except when adding waste.

Storage:

Store the waste container in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.

Ensure the SAA is at or near the point of waste generation.

Disposal Request:

Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) or a certified hazardous waste disposal contractor

to arrange for pickup.

Empty Container Disposal:

A container that has held Muscone should be managed as hazardous waste unless it has

been triple-rinsed with a suitable solvent.

The rinsate from the triple-rinse must be collected and disposed of as hazardous waste.
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After triple-rinsing, deface all chemical labels on the container before disposing of it as

regular trash.

IV. Quantitative Data for Muscone
The following table summarizes key quantitative data for Muscone relevant to its handling and

disposal.

Property Value Citation

CAS Number 541-91-3

Chemical Formula C16H30O

Physical State Liquid

Flash Point > 200.0 °F (> 93.3 °C)

log Pow 6.06

V. Muscone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Muscone.
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Muscone Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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